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Compound of Interest

Compound Name: Myristoyl-L-carnitine chloride

Cat. No.: B1147582

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for Myristoyl-L-carnitine chloride, including personal
protective equipment (PPE) recommendations, handling procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment

While some suppliers classify Myristoyl-L-carnitine chloride as non-hazardous, other
sources indicate potential for irritation.[1] A conservative approach to safety is recommended.
The primary hazards to consider are skin and eye irritation, as well as potential respiratory
irritation from inhalation of the powdered form.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications & Rationale

Powder-free gloves are
recommended to prevent
contamination of the work
area.[2] Thicker gloves
generally offer better

Hand Protection Nitrile or Latex Gloves protection.[2] Regularly inspect
gloves for tears or punctures
and change them frequently,
especially if contact with the
substance is known or

suspected.[2]

Safety goggles are essential to
protect against splashes.[2] A
face shield offers a greater
) Safety Goggles or a Face )
Eye Protection Shield degree of protection for the
ie
entire face.[2] Standard

eyeglasses are not sufficient.

[2]

When handling the powder
outside of a certified chemical
fume hood, a NIOSH-approved
N95 or N100 particulate

Respiratory Protection N95 or N100 Respirator respirator is recommended to
prevent inhalation.[2] Surgical
masks offer little to no

protection from chemical dust.

[2]

A standard lab coat should be
Body Protection Laboratory Coat worn to protect skin and

clothing from accidental spills.
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Shoes that fully cover the feet
] are required in a laboratory
Foot Protection Closed-toe Shoes ) ] )
setting to protect against spills

and falling objects.

Operational and Handling Plan

Myristoyl-L-carnitine chloride is typically supplied as a solid.[3] Adherence to proper
laboratory procedures is crucial to minimize exposure and maintain the integrity of the
compound.

Step-by-Step Handling Protocol:

» Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the
nearest eyewash station and safety shower.[1]

» Weighing: Whenever possible, weigh the powdered compound in a chemical fume hood or a
ventilated balance enclosure to minimize inhalation risk.

 Dissolving: Myristoyl-L-carnitine chloride is slightly soluble in methanol and aqueous
solutions.[3] When preparing a stock solution, it is recommended to do so in a well-ventilated
area. If using an organic solvent, purge the solution with an inert gas.[3] For aqueous
solutions, it may be necessary to first dissolve the compound in a small amount of organic
solvent and then dilute it into the aqueous buffer.[3] Aqueous solutions are not recommended
for storage for more than one day.[3]

» Storage: Store the solid compound at -20°C for long-term stability.[3][4] Stock solutions in
organic solvents should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[4]
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Workflow for Handling Myristoyl-L-carnitine chloride
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Caption: Workflow for the safe handling of Myristoyl-L-carnitine chloride.

Disposal Plan
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Contaminated materials and unused compounds must be disposed of in accordance with

institutional and local regulations for chemical waste.

Waste Type Disposal Procedure

) Dispose of in a designated chemical waste
Contaminated PPE (Gloves, etc.) ,
container.

Rinse thoroughly with an appropriate solvent.

Dispose of the rinsed container as regular lab
Empty Containers glass or plastic, unless institutional policy

dictates otherwise. The rinsate should be

collected as chemical waste.

) Collect in a clearly labeled hazardous waste
Unused Solid Compound ) ) )
container for chemical solids.

Collect in a clearly labeled hazardous waste
Unused Solutions container for chemical liquids. Do not pour down

the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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